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Compound of Interest

Compound Name: 1,2-Dichloro-2-propanol

Cat. No.: B15180848

Technical Support Center: 1,2-Dichloro-2-
propanol

Disclaimer: Specific stability and degradation data for 1,2-dichloro-2-propanol (CAS: 52515-
75-0) is not readily available in published literature. The following guidance is based on general
principles of chemical stability for chlorinated alcohols and data from the closely related isomer,
1,3-dichloro-2-propanol. Researchers should validate storage conditions and assess stability
for their specific experimental needs.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 1,2-dichloro-2-propanol?

Al: Based on general recommendations for chlorinated propanols, 1,2-dichloro-2-propanol
should be stored in a cool, dry, and well-ventilated area.[1][2][3] Keep containers tightly closed
and protect from heat, sparks, open flames, and direct sunlight.[1][2][3][4] Storage under an
inert atmosphere (e.g., nitrogen or argon) is also recommended to prevent potential oxidation
and moisture-related degradation.[1]

Q2: What materials are compatible with 1,2-dichloro-2-propanol for storage and handling?

A2: While specific compatibility data for 1,2-dichloro-2-propanol is scarce, glass containers,
particularly amber glass to protect from light, are generally suitable for storing chlorinated
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hydrocarbons. It is advisable to avoid prolonged contact with certain plastics and powdered
metals, as reactions have been noted with the isomer 1,3-dichloro-2-propanol.[1][5] Always
perform a small-scale compatibility test with any new material.

Q3: What are the potential signs of degradation of 1,2-dichloro-2-propanol?

A3: Visual signs of degradation may include a change in color (e.g., developing a yellow tint),
the formation of precipitates, or a change in viscosity.[6] A change in the pH of the solution may
also indicate degradation. The most reliable method to detect degradation is through analytical
technigues such as Gas Chromatography (GC) by observing the appearance of new peaks or
a decrease in the main peak area.

Q4: What are the likely degradation products of 1,2-dichloro-2-propanol?

A4: Due to the lack of specific studies on 1,2-dichloro-2-propanol, we must infer potential
degradation pathways. The presence of two chlorine atoms on the same carbon (a geminal
dichloride) and a hydroxyl group makes the molecule susceptible to a few key reactions:

» Hydrolysis: The geminal dichloride is susceptible to hydrolysis, which would likely form an
unstable intermediate that eliminates water to yield a ketone. In this case, the expected
product would be chloroacetone.

» Elimination (Dehydrochlorination): In the presence of a base, elimination of hydrogen
chloride (HCI) is a possibility, which could lead to the formation of chloro-substituted
propenes.

o Oxidation: The secondary alcohol can be oxidized to a ketone, which would result in 1,1-
dichloroacetone.

It is important to note that upon heating, chlorinated propanols can decompose to produce toxic
fumes, including hydrogen chloride and phosgene.[2][3][7]
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Issue Possible Cause Recommended Action

Analyze the sample using Gas
Chromatography-Mass
Spectrometry (GC-MS) to
) identify the molecular weights
Unexpected peaks in Gas
) of the new peaks. Compare
Chromatography (GC) Sample degradation. ) _
) the fragmentation patterns with
analysis. o _ , ,
libraries to tentatively identify
degradation products like
chloroacetone or

dichloroacetone.

Re-purify the 1,2-dichloro-2-

. ) propanol by a suitable method
Degradation of 1,2-dichloro-2-

Inconsistent results in ) such as distillation, if feasible.
) ) propanol leading to lower ) ) )
bioassays or chemical ) Confirm purity using a
) purity and the presence of o )
reactions. guantitative analytical

reactive impurities. _ _ _
technique like GC with an

internal standard before use.

Do not use the sample. If
possible, attempt to identify the
) cause by analyzing a small
Change in sample appearance o ) ) ]
o Contamination or degradation. aliquot by GC-MS. Review
(e.g., color, turbidity). "
storage conditions and
handling procedures to prevent

future occurrences.

The sample is likely unusable.

o ) ) Review the chemical
o o Polymerization or reaction with o
Precipitate formation in the ) ) compatibility of your storage
container material or .
sample. ) container and ensure no
contaminants. ) )
incompatible substances were

introduced.

Data Presentation

Table 1: Physical and Chemical Properties of 1,2-Dichloro-2-propanol
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Property Value

CAS Number 52515-75-0[8]

Molecular Formula C3HeCIl20[8]

Molecular Weight 128.98 g/mol [8]

IUPAC Name 1,2-dichloropropan-2-0l[8]
Computed XLogP3 1.1]8]

Hydrogen Bond Donor Count 1[8]

Hydrogen Bond Acceptor Count 1[8]

Rotatable Bond Count 1[8]

Source: PubChem CID 19034568[8]

Table 2: Stability Data for the Isomer 1,3-Dichloro-2-propanol (for reference only)

Condition Parameter Result

General Stability Chemical Stability Unstable[7]

Hydrogen chloride, phosgene,
Thermal Decomposition Products carbon monoxide, carbon
dioxide[2][3]

) ) 1,3-dichloro-2-propanone,
Photochemical Degradation Products ]
chloroacetyl chloride[9]

Note: This data is for the isomer 1,3-dichloro-2-propanol and should be used with caution as a
potential indicator of the types of degradation that may occur with 1,2-dichloro-2-propanol.

Experimental Protocols

Protocol 1: General Stability Assessment of 1,2-
Dichloro-2-propanol
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Objective: To assess the stability of 1,2-dichloro-2-propanol under various storage conditions.

Materials:

1,2-dichloro-2-propanol sample of known purity.

Amber glass vials with PTFE-lined caps.

Oven or incubator capable of maintaining constant temperatures (e.g., 4°C, 25°C, 40°C).
UV light chamber (optional).

Gas Chromatograph with a Mass Spectrometer (GC-MS).

Internal standard (e.g., a stable chlorinated hydrocarbon that does not co-elute).

Procedure:

Aliquots of the 1,2-dichloro-2-propanol sample are placed into several amber glass vials.

A subset of vials is stored at different temperatures (e.qg., refrigerated at 4°C, room
temperature at 25°C, and accelerated conditions at 40°C).

(Optional) A subset of vials is exposed to UV light to assess photostability.

At specified time points (e.g., 0, 1, 2, 4, 8, and 12 weeks), a vial from each condition is
removed for analysis.

The sample is diluted in a suitable solvent (e.g., ethyl acetate) and spiked with a known
concentration of an internal standard.

The sample is analyzed by GC-MS to determine the purity of 1,2-dichloro-2-propanol and
to identify any new peaks corresponding to degradation products.

The peak area of 1,2-dichloro-2-propanol relative to the internal standard is used to
guantify its degradation over time.
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Protocol 2: Analytical Method for Purity and Degradation
Product Analysis by GC-MS

Objective: To provide a starting point for the GC-MS analysis of 1,2-dichloro-2-propanol and
its potential degradation products.

Instrument: Gas Chromatograph coupled to a Mass Spectrometer.

e Column: A mid-polarity column, such as a DB-5ms (30 m x 0.25 mm x 0.25 ym), is a
reasonable starting point.

o Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).
e Inlet Temperature: 250°C.
« Injection Volume: 1 pL with a split ratio (e.g., 20:1).
e Oven Temperature Program:
o Initial temperature: 50°C, hold for 2 minutes.
o Ramp: Increase to 200°C at a rate of 10°C/minute.
o Hold: Hold at 200°C for 2 minutes.
¢ MS Transfer Line Temperature: 280°C.
e lon Source Temperature: 230°C.

« lonization Mode: Electron lonization (EIl) at 70 eV.

Scan Range: m/z 35-300.

Note: This is a general method and should be optimized for your specific instrument and
analytical needs.

Visualizations
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Potential Degradation Pathways of 1,2-Dichloro-2-propanol

1,2-Dichloro-2-propanol

Elimination (Dehydrochlorination)

Chloroacetone Chloro-propenes 1,1-Dichloroacetone

Click to download full resolution via product page

Caption: Theoretical degradation pathways of 1,2-dichloro-2-propanol.
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General Experimental Workflow for Stability Assessment

Prepare samples of 1,2-dichloro-2-propanol in amber vials

Store vials under different conditions (e.g., 4°C, 25°C, 40°C, UV light)

At each time point, remove a vial from each condition

Dilute sample and add internal standard

Analyze by GC-MS

Quantify remaining 1,2-dichloro-2-propanol and identify degradation products

Plot concentration vs. time to determine degradation rate

Click to download full resolution via product page

Caption: Workflow for assessing the stability of 1,2-dichloro-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fishersci.com [fishersci.com]

e 2. airgas.com [airgas.com]

¢ 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

¢ 4. chemos.de [chemos.de]

¢ 5. researchwithrutgers.com [researchwithrutgers.com]

e 6. Cas 96-23-1,1,3-Dichloro-2-propanol | lookchem [lookchem.com]

e 7.1,3-Dichloro-2-propanol | C3H6CI20 | CID 7289 - PubChem [pubchem.ncbi.nim.nih.gov]
e 8. 1,2-Dichloro-2-propanol | C3H6CI20 | CID 19034568 - PubChem

[pubchem.ncbi.nlm.nih.gov]
e 9. researchgate.net [researchgate.net]

 To cite this document: BenchChem. ["stability and degradation of 1,2-dichloro-2-propanol in
storage"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15180848#stability-and-degradation-of-1-2-dichloro-
2-propanol-in-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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